Cas no 2368910-41-0 ((S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol)

• Product Name: (S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol
• CAS No: 2368910-41-0
• MF: C₇H₁₄FNO
• MW: 147.19056558609
• CID: 5184710
• PubChem ID: 134459253
• Update Time: 2025-11-02

(S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol
• [(3S)-3-fluoro-1-methyl-3-piperidyl]methanol
• PS-20071
• SCHEMBL20095977
• 2368910-41-0
• E88481

• Inchi： 1S/C7H14FNO/c1-9-4-2-3-7(8,5-9)6-10/h10H,2-6H2,1H3/t7-/m0/s1
• InChI Key： JFLMECCDFGTSPG-ZETCQYMHSA-N
• SMILES： C([C@@]1(CCCN(C)C1)F)O

Computed Properties

• Exact Mass: 147.105942232g/mol
• Monoisotopic Mass: 147.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 23.5Ų

Additional information on (S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol

Comprehensive Overview of (S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol (CAS No. 2368910-41-0)

(S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol (CAS No. 2368910-41-0) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound features a chiral center at the 3-position of the piperidine ring, which is further substituted with a fluorine atom and a hydroxymethyl group. The presence of the fluorine atom enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery.

The chemical properties of (S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol include a molecular weight of 147.18 g/mol and a molecular formula of C7H14FNO. Its chirality is particularly noteworthy, as enantiopure compounds often exhibit distinct biological activities. Researchers have explored its role in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs, given the piperidine scaffold's prevalence in neuroactive compounds.

In recent years, the demand for fluorinated building blocks like (S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol has surged, driven by the pharmaceutical industry's focus on improving drug efficacy and reducing side effects. Fluorination is a key strategy in modern medicinal chemistry, as it can significantly alter a molecule's pharmacokinetics and binding affinity. This compound's hydroxymethyl group also offers versatility for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

One of the most searched topics related to this compound is its synthetic route. Researchers frequently inquire about efficient methods to produce (S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol with high enantiomeric purity. Recent advancements in asymmetric synthesis and catalytic fluorination have provided more accessible pathways, reducing the cost and complexity of its production. Additionally, its stability under various conditions makes it a reliable candidate for scalable manufacturing.

The applications of (S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol extend beyond pharmaceuticals. It has been investigated as a ligand in catalysis and as a precursor for agrochemicals. Its fluorine moiety is particularly attractive in agrochemical design, where it can enhance the durability and activity of pesticides or herbicides. This dual utility in life sciences and materials science underscores its interdisciplinary importance.

From an SEO perspective, common queries include "buy (S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol," "CAS 2368910-41-0 suppliers," and "fluorinated piperidine derivatives synthesis." Addressing these search intents, it's worth noting that several specialty chemical suppliers offer this compound, often with customizable purity grades. Researchers are also keen on understanding its safety data, which is readily available in material safety data sheets (MSDS) provided by manufacturers.

In the context of AI-driven drug discovery, (S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol has emerged as a promising fragment for virtual screening. Machine learning models trained on fluorinated compounds can predict its interactions with biological targets, accelerating the identification of novel therapeutics. This aligns with the growing trend of computational chemistry in reducing R&D timelines.

Another trending topic is the green chemistry aspect of its synthesis. Environmental concerns have prompted chemists to develop solvent-free or low-waste methods for producing such intermediates. Innovations like continuous flow reactors and biocatalysis are being explored to synthesize (S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol sustainably, reflecting the industry's shift toward eco-friendly practices.

In summary, (S)-(3-Fluoro-1-methylpiperidin-3-yl)methanol (CAS No. 2368910-41-0) is a multifaceted compound with broad relevance in modern chemistry. Its chirality, fluorine substitution, and functional group versatility make it indispensable in drug design, catalysis, and agrochemical development. As research continues to uncover new applications, its role in advancing science and technology is poised to expand further.